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Floctafenine Solubility Data

The following table summarizes the available qualitative information on Floctafenine's solubility, which is

crucial for selecting an appropriate solvent for stock solutions.

Solvent Solubility Qualitative Description Source

DMSO Slightly soluble Suitable for initial stock solution [1]

Methanol Slightly soluble Suitable for initial stock solution [1]

Water Not specified Information not available in search results

Quantitative data (e.g., mg/mL) is needed for precise calculations but is not provided in the search results.

The "slightly soluble" description indicates that the compound has limited but likely sufficient solubility in

DMSO and methanol to prepare concentrated stock solutions for in vitro experiments.

Experimental Protocol for Stock Solution Preparation
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This protocol outlines a standard method for preparing and storing stock solutions of Floctafenine in DMSO

or methanol.
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Start Protocol

Calculate mass of Floctafenine
needed for target concentration

(e.g., 10-100 mM)

Weigh compound using
analytical balance

Transfer to volumetric flask
or tube

Add solvent (DMSO or Methanol)
to final volume

Mix thoroughly by vortexing
and/or sonication until clear

Aliquot solution into
small, sealed vials

Label and store at -20°C
for long-term stability

Record details in lab notebook:
Concentration, Date, Solvent, Batch
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Materials and Reagents

Compound: Floctafenine (e.g., from TargetMol Chemicals, CAS 23779-99-9) [1]
Solvents: Anhydrous DMSO or anhydrous Methanol

Equipment: Analytical balance, volumetric flask or sterile glass vial, micropipettes, vortex mixer,
sonication bath (optional)

Procedure

Calculation: Determine the mass of Floctafenine required to achieve your desired stock concentration

and volume. For example, to prepare 10 mL of a 50 mM stock solution in DMSO (Floctafenine MW =

406.36 g/mol [1]):

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight (g/mol) × 1000
Mass = 0.050 mol/L × 0.010 L × 406.36 g/mol × 1000 = 203.18 mg

Weighing: Accurately weigh the calculated amount of Floctafenine using an analytical balance.

Dissolution:

Transfer the weighed powder to an appropriate container (e.g., a 10-15 mL volumetric flask or a
sterile glass vial).

Add a small amount of your chosen solvent (DMSO or methanol) to dissolve the powder. Vortex
for 30-60 seconds. If the compound does not dissolve completely, briefly sonicate the mixture in

a sonication bath for 2-5 minutes.
Once fully dissolved, add the remaining solvent to reach the final target volume.

Aliquoting and Storage: Aliquot the stock solution into small, single-use vials to avoid repeated

freeze-thaw cycles, which can degrade the compound and lead to experimental variation. Label each

vial clearly with the compound name, concentration, date, and solvent. Store at -20°C or lower for

long-term stability [1].

Critical Considerations for Researchers
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Lack of Quantitative Data: The major limitation is the absence of a defined solubility limit (e.g., in

mg/mL). The "slightly soluble" description suggests a practical approach is necessary.
Empirical Testing is Key: For any new batch, it is essential to visually confirm that the solution is

clear and precipitate-free after preparation. If cloudiness or precipitate persists, the stock
concentration may be too high and will need to be reduced.

Solvent Interference: Remember that the solvent in your stock solution will be carried over into your
biological assays. Ensure that the final concentration of DMSO or methanol in any cell-based or

biochemical assay is non-toxic and does not interfere with the experimental readout (typically ≤0.1-
1.0% v/v).

Sterile Filtration: For cell-based assays, consider sterilizing the stock solution by passing it through
a 0.2 µm syringe filter after dissolution to prevent microbial contamination.

Suggested Pathways for Further Research

The search results indicate that Floctafenine has been identified as a candidate for drug repurposing in

Primary Hyperoxaluria Type 1 (PH1) through computational screening [2]. The diagram below outlines a

potential research workflow to transition from a stock solution to biological validation.
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Prepared Stock Solution
of Floctafenine

Serial Dilution
(in assay buffer)

In Vitro Enzymatic Assay
(Glycolate Oxidase Inhibition)

Dose-Response Analysis
(IC50 Determination)

Cellular Validation
(PH1 models)

Click to download full resolution via product page

How to Obtain a Certificate of Analysis (COA)

For research reproducibility, it is critical to obtain a Certificate of Analysis (COA) for your Floctafenine

batch, which provides details on purity and quality. If a COA is not available online for your supplier, you

can request one by [3]:

Contacting the supplier's customer service via email or phone.

Providing the product name (Floctafenine), CAS number (23779-99-9), and the specific batch
number.
Explicitly stating that you are requesting the COA for that batch.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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